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Compound of Interest

Compound Name: 1-Chloroanthraquinone

Cat. No.: B052148 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive, procedural information for the safe handling and disposal

of 1-Chloroanthraquinone. Our aim is to be your preferred source for laboratory safety and

chemical handling information, building deep trust by providing value beyond the product itself.

Hazard Assessment and Personal Protective
Equipment (PPE)
1-Chloroanthraquinone is a yellow crystalline solid that can cause skin, eye, and respiratory

tract irritation.[1] While specific Occupational Exposure Limits (OELs) from bodies like OSHA or

ACGIH have not been established for 1-Chloroanthraquinone, it is crucial to handle it with

care to minimize exposure.

Summary of Hazards:
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Hazard Type Description

Acute Health Effects

Causes skin and eye irritation.[1] May cause

respiratory tract irritation upon inhalation.[1]

Ingestion can lead to gastrointestinal irritation.

Chronic Health Effects
The toxicological properties have not been fully

investigated.

Environmental Hazards Harmful to aquatic life with long-lasting effects.

Recommended Personal Protective Equipment (PPE):

PPE Category Specification

Hand Protection
Chemical-resistant gloves (e.g., nitrile rubber).

Inspect gloves for any damage before use.

Eye Protection Chemical safety goggles or a face shield.

Respiratory Protection

For operations that may generate dust, a

NIOSH-approved N95 (or better) particulate

respirator is recommended.

Skin and Body Protection
A lab coat or other protective clothing to prevent

skin contact.

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational plan is vital to ensure safety when working with 1-
Chloroanthraquinone.

Preparation and Engineering Controls
Work Area Preparation:

Ensure a well-ventilated work area. A certified chemical fume hood is the preferred

workspace for handling this compound.
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Verify that a safety shower and an eyewash station are readily accessible and in good

working order.

Clear the workspace of any unnecessary items to prevent congestion and potential spills.

Gathering Materials:

Assemble all necessary equipment (spatulas, weigh boats, glassware, etc.) and solvents

before handling the chemical.

Ensure that a designated and clearly labeled waste container is available for 1-
Chloroanthraquinone waste.

Weighing 1-Chloroanthraquinone Powder
Don PPE: Put on all required personal protective equipment as outlined in the table above.

Use a Fume Hood: Conduct all weighing operations inside a chemical fume hood to

minimize inhalation exposure.

Minimize Dust: Handle the powder gently to avoid generating airborne dust. Use a spatula to

carefully transfer the desired amount to a weigh boat.

Clean Up: After weighing, carefully clean the balance and surrounding area with a damp

cloth to remove any residual powder. Dispose of the cloth in the designated chemical waste

container.

Preparing Solutions
Solvent Selection: 1-Chloroanthraquinone is soluble in several organic solvents.[2][3] Refer

to the solubility data table below to select an appropriate solvent for your application.

Dissolution in a Fume Hood:

In a chemical fume hood, add the weighed 1-Chloroanthraquinone to a suitable flask.

Slowly add the chosen solvent to the flask.
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If necessary, use a magnetic stirrer to aid dissolution. Gentle heating may improve

solubility in some solvents, but ensure this is done in a well-controlled manner to avoid

splashing and solvent evaporation.

Labeling: Clearly label the flask with the chemical name, concentration, solvent, and date of

preparation.

Transferring Solutions
Use Appropriate Tools: Use pipettes or graduated cylinders to accurately transfer solutions.

Avoid Spills: Pour solutions carefully to avoid splashing. When transferring larger volumes,

use a funnel.

Secondary Containment: When transporting the solution, place the container in a secondary

container (such as a beaker or a bottle carrier) to contain any potential spills.

Disposal Plan
Proper disposal of 1-Chloroanthraquinone and its containers is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation:

Solid Waste: Collect all solid waste contaminated with 1-Chloroanthraquinone, including

used weigh boats, gloves, and paper towels, in a clearly labeled, sealed container for

hazardous waste.

Liquid Waste: Collect all solutions containing 1-Chloroanthraquinone in a separate,

labeled hazardous waste container. Do not mix with incompatible waste streams.

Container Disposal:

Empty containers should be triple-rinsed with an appropriate solvent. The rinsate should

be collected as hazardous waste.

After rinsing, the container should be disposed of in accordance with institutional and local

regulations for chemical containers.
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Waste Pickup: Arrange for the disposal of hazardous waste through your institution's

environmental health and safety (EHS) office.

Quantitative Data
The following tables provide a summary of the key quantitative data for 1-
Chloroanthraquinone.

Physical and Chemical Properties:

Property Value

Molecular Formula C₁₄H₇ClO₂

Molecular Weight 242.66 g/mol

Appearance Yellow crystalline solid

Melting Point 159-160 °C

Boiling Point 441 °C (estimated)[2]

Density 1.454 g/cm³[2]

Toxicity Data:

Test Result Species

LD50 (Oral) >2000 mg/kg Rat

Solubility Data:

The solubility of 1-Chloroanthraquinone increases with temperature. The following data was

determined experimentally by the gravimetric method.[4]
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Solvent Temperature (°C)
Mole Fraction Solubility
(x10³)

Toluene 20 1.85

30 2.68

40 3.89

50 5.61

Ethyl Acetate 20 0.98

30 1.35

40 1.83

50 2.48

1,4-Dioxane 20 0.87

30 1.21

40 1.67

50 2.29

Acetone 20 0.65

30 0.89

40 1.21

50 1.63

Visual Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of 1-
Chloroanthraquinone from preparation to disposal.
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Safe Handling Workflow for 1-Chloroanthraquinone

Preparation

Handling

Cleanup & Disposal

Emergency Response

Prepare Work Area
(Fume Hood, Eyewash)

Gather Materials
(PPE, Glassware, Waste Container)

Don Appropriate PPE

Weigh Powder in Fume Hood

Proceed to Handling

Prepare Solution in Fume Hood

Transfer Solution

Clean Work Area

After Experiment

Segregate Solid & Liquid Waste

Dispose of Waste via EHS

Spill

Follow Spill Cleanup Protocol:
1. Evacuate & Alert

2. Don PPE
3. Contain & Clean
4. Dispose of Waste

Personal Exposure

Follow First Aid Measures:
- Skin: Wash with soap & water

- Eyes: Flush with water for 15 min
- Inhalation: Move to fresh air

- Seek medical attention

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 1-Chloroanthraquinone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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